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Compound of Interest

Compound Name: Azirinomycin

Cat. No.: B11924281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the antibiotic Azirinomycin, detailing its

core molecular properties. Due to the compound's instability and the age of the primary

literature, detailed contemporary experimental protocols are not readily available. However, this

document summarizes the foundational methodologies for its isolation and characterization

based on initial reports.

Core Molecular Data
The fundamental molecular and chemical properties of Azirinomycin are summarized below.

Property Value Reference

Molecular Formula C₄H₅NO₂ [1]

Molar Mass 99.089 g·mol⁻¹ [1]

IUPAC Name
3-Methyl-2H-azirine-2-

carboxylic acid
[1]

Isolation and Characterization Workflow
Azirinomycin is a naturally occurring antibiotic produced by the bacterium Streptomyces

aureus.[1] Its isolation and characterization involve a multi-step process focusing on separation
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from the fermentation broth and subsequent purification and structural elucidation.

Fermentation & Extraction

Purification

Characterization

1. Fermentation of
Streptomyces aureus

2. Solvent Extraction
of Fermentation Broth

Crude Extract

3. Ion-Exchange
Chromatography

Aqueous Phase

4. Thin Layer
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Partially Purified Fractions

5. Methyl Ester
Derivatization

Purified Azirinomycin

7. Hydrogenation
Reaction

6. Spectral
Measurements

Methyl Azirinomycin

8. Identification of
L-α-aminobutyric acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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